Cas no 898426-05-6 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide
• CAS No: 898426-05-6
• MF: C₉H₁₉NO₄S₂
• MW: 269.381460428238
• CID: 5980973
• PubChem ID: 16300330
• Update Time: 2025-06-15

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide
• Methanesulfonamide, N-butyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• AKOS009118242
• AB00679579-01
• 898426-05-6
• F2547-0027
• Z237523250
• N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)methanesulfonamide
• N-butyl-N-(1,1-dioxothiolan-3-yl)methanesulfonamide

• Inchi： 1S/C9H19NO4S2/c1-3-4-6-10(15(2,11)12)9-5-7-16(13,14)8-9/h9H,3-8H2,1-2H3
• InChI Key： VMFDLSVZMOPWHH-UHFFFAOYSA-N
• SMILES： CS(N(CCCC)C1CCS(=O)(=O)C1)(=O)=O

Computed Properties

• Exact Mass: 269.07555043g/mol
• Monoisotopic Mass: 269.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 456.3±55.0 °C(Predicted)
• pka: -6.72±0.70(Predicted)

Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide

Recent Advances in the Study of N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide (CAS: 898426-05-6)

The compound N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide (CAS: 898426-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide, highlighting its efficient production through a multi-step process involving sulfonylation and alkylation reactions. The researchers emphasized the compound's stability and solubility, which are critical for its bioavailability and therapeutic efficacy. These findings pave the way for scalable production methods, essential for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide exhibits potent anti-inflammatory and analgesic properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. These effects were comparable to those of established nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting its potential as a safer alternative with fewer side effects.

In addition to its anti-inflammatory effects, recent research has uncovered the compound's potential in oncology. A 2023 preprint article on bioRxiv reported that N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide selectively targets cancer cells by inducing apoptosis through the activation of the p53 pathway. The study utilized various cancer cell lines, including breast and lung cancer, and observed significant reductions in tumor growth in xenograft models. These findings highlight its potential as a novel chemotherapeutic agent.

Despite these promising results, challenges remain in the development of N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide as a therapeutic drug. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating further structural modifications to enhance its metabolic stability. Additionally, toxicity profiles and long-term safety data are yet to be fully established, underscoring the need for comprehensive preclinical trials.

In conclusion, N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methanesulfonamide (CAS: 898426-05-6) represents a promising candidate in the fields of inflammation and oncology. Its unique chemical structure and multifaceted pharmacological effects warrant further investigation to fully elucidate its therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous safety assessments to advance its clinical translation.